Cas no 195071-49-9 (Amino-PEG4-CH2COOH)

Amino-PEG4-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a primary amine group at one terminus and a carboxylic acid group at the other, separated by a tetraethylene glycol (PEG4) spacer. This compound is widely utilized in bioconjugation and crosslinking applications due to its water solubility, biocompatibility, and flexible PEG backbone, which minimizes steric hindrance. The amine group enables coupling with carboxyl-containing molecules via carbodiimide chemistry, while the carboxylic acid allows further functionalization with amine-reactive groups. Its PEG spacer enhances solubility and reduces immunogenicity, making it suitable for protein modification, peptide synthesis, and drug delivery systems. The compound is particularly valuable in creating stable, functionalized biomolecules with controlled spacing.
Amino-PEG4-CH2COOH structure
Amino-PEG4-CH2COOH structure
Product Name:Amino-PEG4-CH2COOH
CAS No:195071-49-9
MF:C10H21NO6
MW:251.27684378624
MDL:MFCD27977508
CID:3291456
PubChem ID:18508832
Update Time:2025-05-27

Amino-PEG4-CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12-TETRAOXATETRADECANOIC ACID, 14-AMINO-
    • AMINE-PEG4-CH2COOH
    • 2-[2-[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]ethoxy]acetic acid
    • NH2-PEG4-CH2COOH
    • H2N-PEG4-CH2COOH
    • Amino-PEG4-CH2COOH
    • Amino-PEG4-CH2CO2H
    • Amino-PEG4-acetic acid
    • 14-amino-3,6,9,12-tetraoxatetradecanoic acid
    • BS-25456
    • SCHEMBL1170690
    • CS-0108846
    • (2-{2-[2-(2-Amino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-acetic acid
    • s10597
    • DA-61013
    • VHA07149
    • SY272977
    • HY-130524
    • MFCD27977508
    • 14-Amino-3,6,9,12-tetraoxatetradecan-1-oicacid
    • 14-Amino-3,6,9,12-tetraoxatetradecan-1-oic acid
    • 195071-49-9
    • AKOS028109928
    • DTXSID10594283
    • WLZ3781
    • BP-22098
    • MDL: MFCD27977508
    • Inchi: 1S/C10H21NO6/c11-1-2-14-3-4-15-5-6-16-7-8-17-9-10(12)13/h1-9,11H2,(H,12,13)
    • InChI Key: NPRAKTLKDKKZAV-UHFFFAOYSA-N
    • SMILES: O(CCOCCN)CCOCCOCC(=O)O

Computed Properties

  • Exact Mass: 251.13688739 g/mol
  • Monoisotopic Mass: 251.13688739 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 13
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 251.28
  • XLogP3: -4
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Extremely soluble (1000 g/l) (25 º C),

Amino-PEG4-CH2COOH Pricemore >>

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